Cas no 1191128-63-8 (6-ethynyl-4H-chromen-4-one)

• Product Name: 6-ethynyl-4H-chromen-4-one
• CAS No: 1191128-63-8
• MF: C₁₁H₆O₂
• MW: 170.16414308548
• MDL: MFCD24712322
• CID: 5608313
• PubChem ID: 22934667
• Update Time: 2025-06-14

6-ethynyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6-ethynyl-
• 1191128-63-8
• 6-ethynyl-4H-chromen-4-one
• EN300-8237449

• MDL： MFCD24712322
• Inchi： 1S/C11H6O2/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h1,3-7H
• InChI Key： KUPSDCWECBZNQZ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(C#C)C=C2C(=O)C=1

Computed Properties

• Exact Mass: 170.036779430g/mol
• Monoisotopic Mass: 170.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-ethynyl-4H-chromen-4-one

Recent Advances in the Study of 6-Ethynyl-4H-chromen-4-one (CAS: 1191128-63-8)

The compound 6-ethynyl-4H-chromen-4-one (CAS: 1191128-63-8) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its chromen-4-one core and ethynyl substituent, has been explored for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 6-ethynyl-4H-chromen-4-one as a potent inhibitor of protein kinases involved in cancer cell proliferation. The researchers employed a combination of computational docking and in vitro assays to demonstrate its high affinity for specific kinase targets, such as EGFR and CDK2. The compound exhibited promising cytotoxicity against several cancer cell lines, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further drug development.

Another significant advancement was reported in the field of chemical biology, where 6-ethynyl-4H-chromen-4-one was utilized as a versatile building block for bioorthogonal chemistry. Its ethynyl group enables efficient click chemistry reactions, facilitating the labeling and tracking of biomolecules in live cells. A recent Nature Communications article (2024) highlighted its application in the development of fluorescent probes for real-time imaging of enzyme activity, providing new insights into cellular signaling pathways.

In addition to its biological applications, synthetic methodologies for 6-ethynyl-4H-chromen-4-one have been refined to improve yield and scalability. A 2024 Organic Letters publication described a novel palladium-catalyzed cross-coupling approach that significantly reduces reaction time and byproduct formation. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

The safety profile and pharmacokinetic properties of 6-ethynyl-4H-chromen-4-one have also been investigated in recent preclinical trials. Results from animal models indicate favorable bioavailability and tissue distribution, with minimal off-target effects at therapeutic doses. However, further optimization of its metabolic stability and formulation is required to enhance its clinical translatability.

In conclusion, 6-ethynyl-4H-chromen-4-one (CAS: 1191128-63-8) represents a promising scaffold in chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to bioorthogonal labeling, underscore its versatility as a research tool and therapeutic candidate. Future research directions may include structure-activity relationship studies to improve its potency and selectivity, as well as exploration of its potential in combination therapies for complex diseases.